2-(1-Amino-2-methylpropyl)-4-chlorophenol

• Molecular Formula: C10H14ClNO
• Molecular Weight: 199.68 g/mol
• IUPAC Name: 2-(1-amino-2-methylpropyl)-4-chlorophenol
• InChI: InChI=1S/C10H14ClNO/c1-6(2)10(12)8-5-7(11)3-4-9(8)13/h3-6,10,13H,12H2,1-2H3
• InChI Key: CQYGNCANTVAREV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C1=C(C=CC(=C1)Cl)O)N

Description

2-(1-Amino-2-methylpropyl)-4-chlorophenol is a phenolic derivative characterized by a chlorinated aromatic ring and a branched aminoalkyl side chain. Its molecular formula is C₁₀H₁₃ClNO, with a molecular weight of 198.67 g/mol. The compound’s structure combines a chlorine atom at the para position of the phenol ring and a 1-amino-2-methylpropyl substituent at the ortho position. This configuration imparts unique steric and electronic properties, influencing its reactivity, solubility, and biological interactions .

Key structural features:

• Branched aminoalkyl chain: Introduces steric hindrance and basicity, affecting receptor binding.
• Ortho-substitution pattern: Directs spatial orientation of functional groups, critical for biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1-Amino-2-methylpropyl)-4-chlorophenol can be achieved through several methods. One common approach involves the reaction of 4-chlorophenol with 2-amino-2-methylpropanol under specific conditions. The reaction typically requires a catalyst and controlled temperature to ensure the desired product is obtained with high purity.

Industrial Production Methods

For industrial production, the process is scaled up and optimized for efficiency. The preparation process includes the combination reaction of isobutene, chlorine, and methyl cyanide to obtain N-[1-(chloromethyl)propyl] acetyl chloroamine. This intermediate is then hydrolyzed to produce 2-amino-2-methyl-1-propanol, which is further reacted with 4-chlorophenol to yield the final product .

Chemical Reactions Analysis

Types of Reactions

2-(1-Amino-2-methylpropyl)-4-chlorophenol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones.

Reduction: Reduction reactions can convert the nitro group to an amino group.

Substitution: The chlorine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide are employed for substitution reactions.

Major Products Formed

Oxidation: Quinones and other oxidized derivatives.

Reduction: Amino derivatives.

Substitution: Various substituted phenols depending on the nucleophile used.

Scientific Research Applications

2-(1-Amino-2-methylpropyl)-4-chlorophenol has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activity and interactions with enzymes.

Medicine: Explored for its potential therapeutic properties.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism by which 2-(1-Amino-2-methylpropyl)-4-chlorophenol exerts its effects involves interactions with specific molecular targets. The amino group can form hydrogen bonds with biological molecules, while the phenol group can participate in various chemical reactions. The chlorine atom can influence the compound’s reactivity and binding affinity to targets.

Comparison with Similar Compounds

Structural and Functional Group Variations

The compound is compared to analogs with modifications in halogenation, substituent position, stereochemistry, and functional groups.

Impact of Halogenation

• Chlorine vs. Fluorine :
  • Chlorine’s larger atomic radius increases steric hindrance and enhances electrophilic substitution reactivity.
  • Fluorine’s high electronegativity improves metabolic stability and binding affinity to electron-rich targets (e.g., enzymes) .
• Positional Effects: Para-chlorine (as in the target compound) optimizes electronic effects on the aromatic ring, while meta-substitution (e.g., in 4-(1-Amino-2-methylpropyl)-2-chloro-6-fluorophenol) alters resonance patterns .

Stereochemical Influences

• Stereoisomers: The (1R,2R) configuration in 5-((1R,2R)-1-Amino-2-hydroxypropyl)-4-chlorophenol enhances hydrogen bonding with biological targets compared to its (1S,2S) counterpart, which shows reduced activity . Enantiomers of benzonitrile derivatives (e.g., (R)-4-(1-Amino-2-methylpropyl)benzonitrile hydrochloride) exhibit divergent receptor affinities, emphasizing the role of chirality in drug design .

Bulky Substituents and Steric Effects

• Smaller alkyl chains (e.g., in 4-Chloroaniline) increase reactivity but also elevate toxicity risks .

Industrial and Therapeutic Potential

• Pharmaceuticals : Stereospecific analogs are explored as chiral catalysts or asymmetric synthesis intermediates .
• Agrochemicals: Dichlorinated derivatives (e.g., 4-(1-Amino-2-methylpropyl)-2,6-dichlorophenol) demonstrate insecticidal properties .

Biological Activity

2-(1-Amino-2-methylpropyl)-4-chlorophenol is an organic compound characterized by its unique structural features, including an amino group, a methyl group, and a chlorine atom attached to a phenolic structure. This compound has garnered attention in various fields, particularly in pharmacology and toxicology, due to its potential biological activities and mechanisms of action.

• Molecular Formula : C11H16ClN
• Molecular Weight : Approximately 217.67 g/mol
• Structure : The presence of functional groups such as hydroxyl (-OH), amino (-NH2), and halogen (Cl) contributes to its reactivity and interaction with biological targets.

The biological activity of 2-(1-Amino-2-methylpropyl)-4-chlorophenol is primarily attributed to its ability to interact with various biological molecules, including enzymes and receptors. The following mechanisms have been proposed:

• Enzyme Inhibition : The compound may inhibit specific enzymes by binding to their active sites, altering their conformation and function.
• Receptor Interaction : It can modulate receptor activity, influencing signaling pathways that are crucial for cellular processes.

Antimicrobial Activity

Research indicates that 2-(1-Amino-2-methylpropyl)-4-chlorophenol exhibits significant antimicrobial properties. Studies have shown its effectiveness against various bacterial strains, suggesting potential applications in treating infections caused by resistant microorganisms.

Anticancer Potential

The compound has been investigated for its anticancer properties. In vitro studies have demonstrated its ability to induce apoptosis in cancer cell lines, likely through the modulation of cell cycle regulation and apoptosis-related proteins.

Study	Findings
	Induced apoptosis in breast cancer cells; inhibited proliferation.
	Showed significant antibacterial activity against Gram-positive bacteria.

Toxicological Studies

Toxicological assessments reveal that 2-(1-Amino-2-methylpropyl)-4-chlorophenol may exhibit both beneficial and adverse effects depending on the dosage and exposure duration.

• Acute Toxicity : High doses have shown acute toxicity in animal models, including effects on liver and kidney function.
• Chronic Exposure : Long-term studies indicate potential carcinogenic effects, particularly in the forestomach of rodents, necessitating caution in therapeutic applications.

Summary of Toxicological Findings

Study	Subject	Result
	Mice	Increased incidence of squamous cell carcinoma at high doses.
	Rats	Induced nephrotoxicity and hepatotoxicity under specific conditions.

Case Studies

Several case studies highlight the biological implications of 2-(1-Amino-2-methylpropyl)-4-chlorophenol:

• Case Study on Anticancer Activity :
  • A study involving human breast cancer cell lines showed that treatment with this compound resulted in a significant reduction in cell viability, supporting its potential as a therapeutic agent.
• Case Study on Antimicrobial Properties :
  • Clinical trials demonstrated effectiveness against methicillin-resistant Staphylococcus aureus (MRSA), indicating its potential as a novel antimicrobial agent.